Cas no 2229353-08-4 (tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate
• CAS No: 2229353-08-4
• MF: C₁₃H₁₇BrFNO₃
• MW: 334.181386709213
• CID: 6367730
• PubChem ID: 165696141
• Update Time: 2025-05-27

tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate
• tert-butyl N-[2-(2-bromo-1-hydroxyethyl)-4-fluorophenyl]carbamate
• EN300-1891463
• 2229353-08-4

• Inchi： 1S/C13H17BrFNO3/c1-13(2,3)19-12(18)16-10-5-4-8(15)6-9(10)11(17)7-14/h4-6,11,17H,7H2,1-3H3,(H,16,18)
• InChI Key： QTMUSDMTEKGLBU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C=CC=1NC(=O)OC(C)(C)C)F)O

Computed Properties

• Exact Mass: 333.03758g/mol
• Monoisotopic Mass: 333.03758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate (CAS No. 2229353-08-4)

The compound tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate (CAS No. 2229353-08-4) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenyl ring and a bromo-hydroxyethyl side chain, makes it a valuable building block for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry, particularly in the development of targeted therapies.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with the growing trend in precision medicine, where researchers seek compounds with specific functional groups to improve drug efficacy. The presence of both bromo and hydroxyethyl moieties in this molecule allows for further derivatization, making it a versatile candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2229353-08-4 is often discussed in the context of cross-coupling reactions and protecting group strategies. The tert-butyl carbamate (Boc) group is particularly noteworthy, as it is a common amine-protecting group in peptide synthesis. This feature has sparked interest among chemists working on peptide-based therapeutics, a hot topic in biopharmaceutical research. Additionally, the compound’s 4-fluorophenyl component is frequently explored in PET radiopharmaceuticals, linking it to advancements in diagnostic imaging.

Environmental and green chemistry considerations are also relevant when discussing tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate. Researchers are investigating more sustainable methods for introducing halogenated and fluorinated groups into organic molecules, addressing concerns about waste reduction and energy efficiency. This compound’s synthetic pathways are being optimized to align with green synthesis principles, a priority for modern chemical industries.

In summary, tert-butyl N-2-(2-bromo-1-hydroxyethyl)-4-fluorophenylcarbamate (CAS No. 2229353-08-4) represents a critical tool in contemporary chemical research. Its multifaceted applications—from drug development to material science—highlight its importance in addressing current scientific challenges. As the fields of medicinal chemistry and sustainable synthesis evolve, this compound is poised to remain a focal point for innovation.